Cas no 1936036-55-3 (5-(1H-pyrazol-4-yl)-1,3-oxazole)
5-(1H-pyrazol-4-yl)-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-pyrazol-4-yl)-1,3-oxazole
- 5-(1H-Pyrazol-4-yl)oxazole
- 1936036-55-3
- EN300-1860017
-
- Inchi: 1S/C6H5N3O/c1-5(2-9-8-1)6-3-7-4-10-6/h1-4H,(H,8,9)
- InChI Key: QXHHZCREXNUTPS-UHFFFAOYSA-N
- SMILES: O1C=NC=C1C1C=NNC=1
Computed Properties
- Exact Mass: 135.043261791g/mol
- Monoisotopic Mass: 135.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 54.7Ų
5-(1H-pyrazol-4-yl)-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1860017-0.05g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 0.05g |
$1393.0 | 2023-09-18 | ||
| Enamine | EN300-1860017-0.1g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 0.1g |
$1459.0 | 2023-09-18 | ||
| Enamine | EN300-1860017-0.25g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 0.25g |
$1525.0 | 2023-09-18 | ||
| Enamine | EN300-1860017-0.5g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 0.5g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1860017-1.0g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 1g |
$1658.0 | 2023-06-03 | ||
| Enamine | EN300-1860017-2.5g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 2.5g |
$3249.0 | 2023-09-18 | ||
| Enamine | EN300-1860017-5.0g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 5g |
$4806.0 | 2023-06-03 | ||
| Enamine | EN300-1860017-10.0g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 10g |
$7128.0 | 2023-06-03 | ||
| Enamine | EN300-1860017-1g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 1g |
$1658.0 | 2023-09-18 | ||
| Enamine | EN300-1860017-5g |
5-(1H-pyrazol-4-yl)-1,3-oxazole |
1936036-55-3 | 5g |
$4806.0 | 2023-09-18 |
5-(1H-pyrazol-4-yl)-1,3-oxazole Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-(1H-pyrazol-4-yl)-1,3-oxazole
5-(1H-Pyrazol-4-yl)-1,3-Oxazole: A Comprehensive Overview
5-(1H-Pyrazol-4-yl)-1,3-Oxazole (CAS No. 1936036-55-3) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring fused with an oxazole moiety. The combination of these two heterocycles imparts distinctive electronic and structural properties, making it a versatile building block for various applications.
The synthesis of 5-(1H-Pyrazol-4-yl)-1,3-Oxazole has been extensively studied, with researchers exploring diverse methodologies to optimize its production. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis. For instance, the use of transition metal catalysts has significantly reduced reaction times and improved yields, aligning with the growing demand for sustainable chemical processes.
One of the most notable applications of 5-(1H-Pyrazol-4-yl)-1,3-Oxazole is in the development of advanced materials. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the creation of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional gas adsorption capabilities and are being explored for use in carbon capture technologies and hydrogen storage systems.
Furthermore, 5-(1H-Pyrazol-4-yl)-1,3-Oxazole has shown promise in the field of drug discovery. Its unique electronic properties allow it to interact with biological targets in ways that traditional small molecules cannot. Recent studies have demonstrated its potential as a scaffold for developing novel anticancer agents, particularly due to its ability to modulate key signaling pathways involved in tumor growth and metastasis.
In terms of toxicity and environmental impact, 5-(1H-Pyrazol-4-yl)-1,3-Oxazole has undergone rigorous testing to ensure its safety for both industrial and biomedical applications. Research indicates that it exhibits low toxicity under normal usage conditions, making it suitable for large-scale production and application.
Looking ahead, the future of 5-(1H-Pyrazol-4-yl)-1,3-Oxazole is poised for further innovation. Ongoing research is focused on expanding its functionalization possibilities by incorporating additional functional groups that can enhance its reactivity and compatibility with other materials. Additionally, efforts are being made to explore its potential in emerging areas such as bioelectronics and nanotechnology.
In conclusion, 5-(1H-Pyrazol-4-yl)-1,3-Oxazole (CAS No. 1936036-55-3) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and wide-ranging applications make it a compound of significant interest to researchers across multiple disciplines. As advancements continue to unfold, this compound is expected to play an increasingly important role in shaping the future of materials science and medicine.
1936036-55-3 (5-(1H-pyrazol-4-yl)-1,3-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)